Cas no 2228823-10-5 (2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene
• CAS No: 2228823-10-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5754541
• PubChem ID: 165628363
• Update Time: 2025-05-26

2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene
• EN300-1789071
• 2228823-10-5

• Inchi： 1S/C11H11NO2/c1-3-4-5-10-8-11(12(13)14)7-6-9(10)2/h1,6-8H,4-5H2,2H3
• InChI Key： BQPZMAMPTGXAEK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)CCC#C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene

Compound CAS No. 2228823-10-5: 2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene

The compound 2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene, identified by the CAS registry number CAS No. 2228823-10-5, is a highly specialized organic compound with a unique structure that combines an aromatic ring, an alkynyl group, and a nitro substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 2-(but-3-yn-1-yl)-1-methyl-4-nitrobenzene consists of a benzene ring substituted with three groups: a methyl group at position 1, a nitro group at position 4, and a butynyl group at position 2. The presence of the nitro group imparts strong electron-withdrawing properties, while the alkynyl group introduces unique reactivity and stability due to the sp-hybridized carbon-carbon triple bond. This combination makes the compound highly versatile in both synthetic and applied chemistry contexts.

Recent studies have explored the synthesis of cas no. 2228823 through various methodologies, including palladium-catalyzed cross-coupling reactions and directed metallation strategies. These advancements have significantly improved the efficiency and scalability of its production, making it more accessible for large-scale applications.

In terms of applications, cas no. 22288 has shown promise in drug discovery programs targeting specific enzyme inhibitors and receptor modulators. Its ability to act as a scaffold for bioisosteric replacements has been particularly valuable in optimizing pharmacokinetic profiles in preclinical models.

Beyond pharmacology, this compound has also been utilized in the development of advanced materials, such as high-performance polymers and nanomaterials. Its alkynyl functionality enables robust cross-linking reactions, leading to materials with enhanced mechanical and thermal properties.

The synthesis and characterization of cas no. 05 have been extensively documented in peer-reviewed journals, highlighting its role as a key intermediate in complex molecule construction. Researchers have also investigated its photochemical properties, revealing potential applications in light-responsive materials and sensors.

In conclusion, the compound CAS No. 05, known as cas no., represents a significant advancement in modern organic chemistry due to its unique structure and diverse functional groups.